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Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023 Get Quote

Essential Safety and Handling Guide for
Bis(phenoxyethoxy)methane
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Bis(phenoxyethoxy)methane.

Adherence to these procedures is critical for ensuring laboratory safety and proper chemical

management.

Hazard Identification and Personal Protective
Equipment (PPE)
Bis(phenoxyethoxy)methane presents several health hazards that necessitate the use of

appropriate personal protective equipment. According to the Global Harmonized System (GHS)

classification, this chemical is harmful if swallowed, causes serious eye damage, and may

cause respiratory irritation.[1] It is also identified as being toxic to aquatic life with long-lasting

effects.

Table 1: GHS Hazard Classification for Bis(phenoxyethoxy)methane
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Hazard Class Hazard Statement GHS Category

Acute Toxicity, Oral Harmful if swallowed Category 4

Serious Eye Damage/Eye

Irritation
Causes serious eye damage Category 1

Specific Target Organ Toxicity -

Single Exposure
May cause respiratory irritation Category 3

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Toxic to aquatic life with long

lasting effects
No category data

Table 2: Recommended Personal Protective Equipment (PPE) for Handling

Bis(phenoxyethoxy)methane
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Protection Type Recommended PPE Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Conforming to EN166 (EU) or

NIOSH (US) approved.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber,

neoprene). Gloves must be

inspected prior to use.

Compliant with EU Directive

89/686/EEC and the standard

EN 374.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. For larger quantities

or significant splash risk,

chemical-resistant overalls or

an apron should be worn.

---

Respiratory Protection

Use in a well-ventilated area. If

vapors or aerosols are

generated and engineering

controls are insufficient, use a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

---

Operational Plan: Safe Handling Protocol
A systematic approach is crucial when working with Bis(phenoxyethoxy)methane to minimize

exposure and prevent accidents.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Bis(phenoxyethoxy)methane

Preparation

Chemical Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (e.g., Fume Hood)

Carefully Dispense Chemical

Perform Experimental Procedure

Have Spill Kit Ready

In case of spill

Decontaminate Work Surfaces

Properly Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Disposal Workflow for Bis(phenoxyethoxy)methane Waste

Waste Generation

Segregation & Collection

Final Disposal

Unused/Excess Bis(phenoxyethoxy)methane

Collect Liquid Waste in a Labeled, Sealed Hazardous Waste Container

Contaminated PPE (Gloves, etc.)

Collect Solid Waste in a Labeled, Sealed Hazardous Waste Bag/Container

Contaminated Labware (e.g., Pipette Tips, Wipes)

Store Waste in Designated Hazardous Waste Accumulation Area

Arrange for Pickup by Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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